Cas no 714203-98-2 (1H-1,2,4-Triazol-3-amine, 5-[[(4-fluorophenyl)methyl]thio]-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-[[(4-fluorophenyl)methyl]thio]-
• CAS No: 714203-98-2
• MF: C₉H₉FN₄S
• MW: 224.257962942123
• MDL: MFCD06001546
• CID: 1750117
• PubChem ID: 934858
• Update Time: 2025-11-01

1H-1,2,4-Triazol-3-amine, 5-[[(4-fluorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-[[(4-fluorophenyl)methyl]thio]-
• SR-01000288262-1
• MLS001000684
• 3-{[(4-fluorophenyl)methyl]sulfanyl}-1H-1,2,4-triazol-5-amine
• 3-((4-Fluorobenzyl)thio)-1H-1,2,4-triazol-5-amine
• ALBB-015323
• NS-02779
• 3-[(4-fluorobenzyl)thio]-1H-1,2,4-triazol-5-amine
• SR-01000288262
• 714203-98-2
• AKOS002154338
• STK233061
• 5-[(4-fluorobenzyl)sulfanyl]-1H-1,2,4-triazol-3-amine
• AKOS002265769
• 5-((4-Fluorobenzyl)thio)-1H-1,2,4-triazol-3-amine
• 3-[(4-fluorophenyl)methylsulfanyl]-1H-1,2,4-triazol-5-amine
• CHEMBL569683
• AP-853/42991855
• 1H-1,2,4-triazol-5-amine, 3-[[(4-fluorophenyl)methyl]thio]-
• HMS2837K18
• DTXSID201327003
• CS-0366842
• MFCD06001546
• SMR000498143
• 5-{[(4-fluorophenyl)methyl]sulfanyl}-1H-1,2,4-triazol-3-amine
• 5-[(4-fluorobenzyl)thio]-1H-1,2,4-triazol-3-amine
• AKOS005420884

• MDL： MFCD06001546
• Inchi： 1S/C9H9FN4S/c10-7-3-1-6(2-4-7)5-15-9-12-8(11)13-14-9/h1-4H,5H2,(H3,11,12,13,14)
• InChI Key： KFODOZBFEBUCEF-UHFFFAOYSA-N
• SMILES： S(C1=NNC(N)=N1)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 224.05337
• Monoisotopic Mass: 224.05319564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 467.8±47.0 °C at 760 mmHg
• Flash Point: 236.7±29.3 °C
• PSA: 67.59
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1H-1,2,4-Triazol-3-amine, 5-[[(4-fluorophenyl)methyl]thio]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1H-1,2,4-Triazol-3-amine, 5-[[(4-fluorophenyl)methyl]thio]-

Research Brief on 1H-1,2,4-Triazol-3-amine, 5-[[(4-fluorophenyl)methyl]thio]- (CAS: 714203-98-2)

The compound 1H-1,2,4-Triazol-3-amine, 5-[[(4-fluorophenyl)methyl]thio]- (CAS: 714203-98-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound belongs to the triazole class of heterocycles, which are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities.

Recent studies have highlighted the unique structural features of 1H-1,2,4-Triazol-3-amine, 5-[[(4-fluorophenyl)methyl]thio]-, particularly the presence of the 4-fluorobenzylthio moiety, which enhances its binding affinity to specific biological targets. Computational docking studies suggest that this compound exhibits strong interactions with enzymes involved in key metabolic pathways, making it a promising candidate for further investigation. Additionally, its synthetic accessibility and stability under physiological conditions have been confirmed, which are critical factors for drug development.

In vitro studies have demonstrated that 1H-1,2,4-Triazol-3-amine, 5-[[(4-fluorophenyl)methyl]thio]- exhibits potent inhibitory activity against a range of pathogenic microorganisms, including drug-resistant strains of bacteria and fungi. Mechanistic studies indicate that the compound disrupts cell wall synthesis and interferes with essential enzymatic processes, leading to cell death. These findings are particularly relevant in the context of the growing global threat of antimicrobial resistance, underscoring the need for novel therapeutic agents.

Beyond its antimicrobial properties, preliminary data suggest that this compound may also have applications in oncology. Research conducted on cancer cell lines has shown that 1H-1,2,4-Triazol-3-amine, 5-[[(4-fluorophenyl)methyl]thio]- induces apoptosis in certain types of cancer cells, with minimal toxicity to normal cells. This selective cytotoxicity is attributed to its ability to modulate signaling pathways involved in cell proliferation and survival. Further studies are underway to elucidate the precise mechanisms and to evaluate its efficacy in animal models.

The pharmacokinetic profile of 1H-1,2,4-Triazol-3-amine, 5-[[(4-fluorophenyl)methyl]thio]- has also been investigated, with results indicating favorable absorption and distribution characteristics. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Researchers are exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance its therapeutic index.

In conclusion, 1H-1,2,4-Triazol-3-amine, 5-[[(4-fluorophenyl)methyl]thio]- (CAS: 714203-98-2) represents a promising scaffold for the development of new antimicrobial and anticancer agents. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable candidate for further preclinical and clinical studies. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in drug development.